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Compound of Interest |

Compound Name: N'-(2-fluorophenyl)acetohydrazide
CAS No.: 1552322-40-3
Cat. No.: B2496136

Get Quote

N'-(2-fluorophenyl)acetohydrazide belongs to the hydrazide class of organic compounds, a
group that has proven to be a cornerstone in the field of medicinal chemistry.[1] While a
singular, seminal publication detailing the initial discovery of N'-(2-
fluorophenyl)acetohydrazide is not prominent in the scientific literature, its chemical lineage
and potential significance can be clearly understood through the extensive history and diverse
applications of its parent functional group. The hydrazide moiety (-CONHNH-) is a versatile
pharmacophore, integral to the structure of numerous therapeutic agents.[2] Its importance was
perhaps most dramatically demonstrated with the discovery of isoniazid (isonicotinic acid
hydrazide), a simple hydrazide derivative that became a frontline treatment for tuberculosis in
the mid-20th century.[1][2]

This guide, therefore, provides a comprehensive technical overview of N'-(2-
fluorophenyl)acetohydrazide, not as a standalone historical artifact, but as a molecule of
significant interest to contemporary researchers in drug discovery. We will detail its inferred
synthesis based on established chemical precedent, place it within the broader historical
context of hydrazide-based drug development, and explore its potential biological activities by
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examining structurally related compounds. For the medicinal chemist and drug development
professional, N'-(2-fluorophenyl)acetohydrazide represents a synthetically accessible
scaffold with a high potential for derivatization and the development of novel therapeutic
agents.

Synthesis and Chemical Characterization: A Logical
and Verifiable Pathway

The synthesis of N'-(2-fluorophenyl)acetohydrazide is a logical and high-yielding process
that proceeds through a key intermediate, 2-fluorophenylhydrazine. The preparation of this
intermediate is well-documented in the patent literature, providing a solid foundation for the
subsequent acylation to the final product.

Part 1: Synthesis of 2-Fluorophenylhydrazine
Intermediate

The industrial synthesis of 2-fluorophenylhydrazine is typically achieved via the diazotization of
2-fluoroaniline, followed by reduction of the resulting diazonium salt.[3][4][5] This process is
robust and can be adapted for laboratory-scale synthesis.

Experimental Protocol: Synthesis of 2-Fluorophenylhydrazine Hydrochloride

o Diazotization: 2-fluoroaniline is dissolved in an aqueous solution of hydrochloric acid. The
solution is cooled to 0-5 °C. An aqueous solution of sodium nitrite is then added dropwise
while maintaining the low temperature to form the 2-fluorobenzenediazonium chloride salt.

e Reduction: The cold diazonium salt solution is added to a solution of sodium bisulfite. The pH
is carefully controlled during this addition.

e Hydrolysis: The resulting 2-fluorophenylhydrazine-a,3-disulfonate is hydrolyzed by heating
with hydrochloric acid to yield 2-fluorophenylhydrazine hydrochloride.[4]

« |solation: Upon cooling, the 2-fluorophenylhydrazine hydrochloride precipitates and can be
isolated by filtration.[4]
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Caption: Synthesis of the 2-fluorophenylhydrazine intermediate.

Part 2: Acetylation to N'-(2-fluorophenyl)acetohydrazide

The final step in the synthesis is the acylation of 2-fluorophenylhydrazine. This is a standard
reaction in organic chemistry, where the more nucleophilic nitrogen of the hydrazine attacks an
acylating agent.

Experimental Protocol: Synthesis of N'-(2-fluorophenyl)acetohydrazide

e Reaction Setup: 2-fluorophenylhydrazine (or its hydrochloride salt with the addition of a
base) is dissolved in a suitable aprotic solvent, such as toluene or methylene chloride.[6][7]

o Acylation: An acetylating agent, such as acetyl chloride or acetic anhydride, is added
dropwise to the solution, often at room temperature. The reaction is typically stirred for
several hours.

e Workup and Isolation: The reaction mixture is washed with water and a mild base (e.g.,
sodium bicarbonate solution) to remove any unreacted acid. The organic layer is dried over
anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure
to yield the crude product.

 Purification: The crude N'-(2-fluorophenyl)acetohydrazide can be purified by
recrystallization from a suitable solvent like ethanol to obtain a solid product.

Acetyl Chloride or
2-Fluorophenylhydrazine Acetic Anhydride N'-(2-fluorophenyl)acetohydrazide

Click to download full resolution via product page

Caption: Final acetylation step to yield the target compound.
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Property Value

Molecular Formula CsHoFN20

Molecular Weight 168.17 g/mol

Appearance Likely a white to off-white crystalline solid[8]
Key Functional Groups Phenyl ring, Fluorine, Hydrazide

Historical Context: The Legacy of Hydrazides in
Medicinal Chemistry

The story of hydrazides in drug discovery is a powerful example of how a single functional
group can give rise to a multitude of therapeutic agents.[9] The journey began with the
synthesis of hydrazine itself by Theodor Curtius in 1887.[9] However, the therapeutic potential
of hydrazides remained largely untapped until the mid-20th century.

The breakthrough came in 1951 with the independent discovery by researchers at Hoffmann-
La Roche and Squibb that isoniazid, a simple hydrazide derivative, possessed potent
antitubercular activity.[9] This discovery was a watershed moment, providing a cheap and
effective treatment for a devastating disease.

The success of isoniazid spurred further research into hydrazide derivatives, leading to the
development of a wide range of drugs with diverse biological activities.[1] These include
antidepressants (e.g., iproniazid, which was also initially investigated as an antitubercular
agent), antihypertensives, and antimicrobial agents.[9][10] The hydrazide moiety has proven to
be a privileged scaffold in medicinal chemistry, capable of forming key hydrogen bonds with
biological targets and serving as a stable linker in more complex molecules.

Potential Biological Activities and Therapeutic
Applications

While specific biological data for N'-(2-fluorophenyl)acetohydrazide is not extensively
reported in publicly available literature, the known activities of structurally related compounds
provide a strong basis for inferring its therapeutic potential. The presence of the 2-fluorophenyl
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group is of particular interest, as fluorine substitution is a common strategy in medicinal
chemistry to enhance metabolic stability and binding affinity.

Antimicrobial and Antifungal Potential

Hydrazide-hydrazones, which can be readily synthesized from N'-(2-
fluorophenyl)acetohydrazide, are a well-established class of antimicrobial and antifungal
agents.[10][11][12] For instance, N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide has
demonstrated significant potential as a broad-spectrum antifungal agent by inhibiting the fungal
enzyme Olelp, a stearoyl-CoA A9-desaturase.[13] This enzyme is crucial for the biosynthesis
of monounsaturated fatty acids, which are essential components of fungal cell membranes.[13]

N'-(2-fluorophenyl)acetohydrazide
Derivative

Fungal Enzyme
(e.g., Olelp)

Fatty Acid
Biosynthesis

isruption

Fungal Cell
Membrane Integrity

Fungal Cell Death
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Caption: A plausible mechanism of antifungal action.
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Other Potential Activities

Derivatives of hydrazides have been reported to possess a wide array of other biological
activities, including:

» Anti-inflammatory and Analgesic: Many hydrazone derivatives have shown promise as anti-
inflammatory and analgesic agents.[11]

e Anticonvulsant: The hydrazide scaffold is present in some compounds with anticonvulsant
properties.[10]

e Anticancer: Certain hydrazide-hydrazone derivatives have been investigated for their
cytotoxic effects against various cancer cell lines.[14]

Compound Class Reported Biological Activity

Antibacterial, Antifungal, Antidepressant, Anti-

Hydrazide-hydrazones )
inflammatory[11]

Pyrazine-carbohydrazides Antifungal (Olelp inhibition)[13]

Quinoline-hydrazones Antimycobacterial[11]

Conclusion: A Scaffold of Opportunity

N'-(2-fluorophenyl)acetohydrazide, while not a molecule with a celebrated history of its own,
stands on the shoulders of giants. It is a direct descendant of a class of compounds that has
had a profound impact on human health. Its straightforward synthesis from readily available
starting materials makes it an attractive scaffold for the generation of chemical libraries for
high-throughput screening. The combination of the proven bioactivity of the hydrazide core and
the advantageous properties of the 2-fluorophenyl moiety suggests that N'-(2-
fluorophenyl)acetohydrazide and its derivatives are fertile ground for the discovery of new
therapeutic agents. For researchers in drug development, this compound represents not just a
chemical entity, but an opportunity to write the next chapter in the long and successful story of
hydrazide-based medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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